Cas no 110361-77-8 (Benzoic acid, 2,3,5-trimethoxy-, methyl ester)

• Product Name: Benzoic acid, 2,3,5-trimethoxy-, methyl ester
• CAS No: 110361-77-8
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 1197904
• PubChem ID: 5314834
• Update Time: 2025-04-20

Benzoic acid, 2,3,5-trimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,5-trimethoxy-, methyl ester
• SCHEMBL644055
• ghl.PD_Mitscher_leg0.1014
• methyl 2,3,5-trimethoxybenzoate
• 110361-77-8
• DTXSID301253227

• Inchi： 1S/C11H14O5/c1-13-7-5-8(11(12)16-4)10(15-3)9(6-7)14-2/h5-6H,1-4H3
• InChI Key： RPUPNUZGTZGLRS-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1C(=O)OC)OC)OC

Computed Properties

• Exact Mass: 226.08412
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99